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Compound of Interest

Compound Name: Ovatodiolide

cat. No.: B1677817

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Parameter Value Reference

CAS Number 3484-37-5 [1]

Molecular Formula C20H2404 [1112][3]

Molecular Weight 328.4 g/mol [2][31[4]
Abstract

Ovatodiolide is a macrocyclic diterpenoid isolated from the medicinal herb Anisomeles indica.
[4][5] It has garnered significant attention within the scientific community for its diverse
pharmacological activities, including potent anticancer, anti-inflammatory, and anti-fibrotic
properties.[4][6][7] This technical guide provides an in-depth overview of Ovatodiolide,
focusing on its mechanisms of action, relevant signaling pathways, and experimental data.
Detailed experimental protocols and visual representations of key biological processes are
included to support further research and drug development efforts.

Anticancer Activity

Ovatodiolide has demonstrated significant anticancer effects across a range of cancer cell
lines. Its mechanisms of action are multifaceted, primarily involving the induction of apoptosis,
cell cycle arrest, and inhibition of cancer stem cell-like phenotypes.[38][9]
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Inhibition of Cell Viability and Proliferation

Ovatodiolide has been shown to inhibit the proliferation of various cancer cells in a dose-
dependent manner. The half-maximal inhibitory concentration (ICso) values for Ovatodiolide in
several human cancer cell lines are summarized below.

. Incubation
Cell Line Cancer Type ICs0 (UM) . Reference
Time (h)
AGS Gastric Cancer 13.02 24 [3]
AGS Gastric Cancer 6.18 48 [3]
DoTc2 Cervical Cancer 14 - [4]
U-87MG Glioblastoma - - [8]
GBM8401 Glioblastoma - - [8]
A549 Lung Cancer - - [1]09]
H1299 Lung Cancer - - [1]19]
Pancreatic
Panc-1 - 24 [2]
Cancer
) Pancreatic
Mia-PaCa2 - 24 [2]
Cancer
Renal Cell
786-0 ) ~40 48 [10]
Carcinoma
] Renal Cell
Caki-1 , ~40 48 [10]
Carcinoma
Nasopharyngeal
NPC-BM1 _p i - - [11]
Carcinoma
Nasopharyngeal
NPC-BM2 _p ynd - - [11]
Carcinoma

Key Signaling Pathways in Anticancer Activity
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Ovatodiolide exerts its anticancer effects by modulating several critical signaling pathways.
1. NF-kB and STATS3 Signaling:

Ovatodiolide has been shown to suppress the activation of both NF-kB (nuclear factor kappa-
light-chain-enhancer of activated B cells) and STAT3 (Signal Transducer and Activator of
Transcription 3) pathways in pancreatic and cervical cancer cells.[2][4] This inhibition leads to
the downregulation of downstream targets involved in cell proliferation, survival, and invasion,
such as MMP-9 and FAK.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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